Cas no 4567-45-7 (3-methylbenzo[b]naphtho[2,1-d]thiophene)

• Product Name: 3-methylbenzo[b]naphtho[2,1-d]thiophene
• CAS No: 4567-45-7
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 1517046
• PubChem ID: 165249
• Update Time: 2025-04-21

3-methylbenzo[b]naphtho[2,1-d]thiophene Chemical and Physical Properties

Names and Identifiers

• 3-methylbenzo[b]naphtho[2,1-d]thiophene
• 3-Methylbenzo(b)naphtho(2,1-d)thiophene
• Benzo(b)naphtho(2,1-d)thiophene, 3-methyl-
• 3-methylnaphtho[1,2-b][1]benzothiole
• JESYLDJZJBANHW-UHFFFAOYSA-N
• 3-methylbenzo[b]naphtho[2,1-d]thiopene
• DTXSID50196583
• 4567-45-7
• Benzo[b]naphtho[2,1]thiophene, 3-methyl
• NS00095899

• Inchi： 1S/C17H12S/c1-11-6-8-13-12(10-11)7-9-15-14-4-2-3-5-16(14)18-17(13)15/h2-10H,1H3
• InChI Key： JESYLDJZJBANHW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC3C=C(C)C=CC=3C1=2

Computed Properties

• Exact Mass: 248.06606
• Monoisotopic Mass: 248.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 446.5°C at 760 mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.781
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes